3-[butyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide

• Molecular Formula: C17H26N2O
• Molecular Weight: 274.4 g/mol
• IUPAC Name: 3-[butyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide
• InChI: InChI=1S/C17H26N2O/c1-3-4-11-19(2)12-10-17(20)18-16-9-8-14-6-5-7-15(14)13-16/h8-9,13H,3-7,10-12H2,1-2H3,(H,18,20)
• InChI Key: ORFOKBUOUVKYBA-UHFFFAOYSA-N
• SMILES: CCCCN(C)CCC(=O)NC1=CC2=C(CCC2)C=C1

Description

3-[butyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide, also known as JNJ-40411813, is a novel compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound belongs to the class of selective dopamine D2 receptor antagonists, which are widely used in the treatment of various psychiatric disorders.

Mechanism of Action

The mechanism of action of 3-[butyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide involves its selective antagonism of the dopamine D2 receptor. This receptor is widely distributed in the brain and is involved in the regulation of various physiological and behavioral processes, including reward, motivation, and movement. By blocking the activity of the dopamine D2 receptor, 3-[butyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide modulates the activity of the dopaminergic system, which is believed to be dysregulated in various psychiatric disorders.
Biochemical and Physiological Effects
3-[butyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide has been shown to have several biochemical and physiological effects, including the modulation of dopamine release, the regulation of neuronal activity, and the alteration of brain metabolism. These effects are thought to underlie the therapeutic potential of 3-[butyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide in the treatment of psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[butyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide for laboratory experiments is its selectivity for the dopamine D2 receptor. This allows researchers to specifically target this receptor and study its role in various physiological and behavioral processes. However, one of the limitations of 3-[butyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of 3-[butyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide, including the investigation of its efficacy in clinical trials for the treatment of psychiatric disorders, the exploration of its potential as a tool for studying the dopaminergic system, and the development of new analogs with improved pharmacological properties. Additionally, further research is needed to elucidate the exact mechanisms underlying the therapeutic effects of 3-[butyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide and to identify potential side effects or safety concerns associated with its use.

Synthesis Methods

The synthesis of 3-[butyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide involves several steps, including the preparation of the starting materials, the formation of the amide bond, and the purification of the final product. The detailed synthesis method has been described in a research article published by Janssen Pharmaceutica.

Scientific Research Applications

3-[butyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide has been extensively studied for its potential therapeutic applications in the treatment of various psychiatric disorders, such as schizophrenia, bipolar disorder, and depression. Several preclinical studies have demonstrated the efficacy of 3-[butyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide in reducing the symptoms of these disorders.